Cas no 1824523-00-3 (Cyclobutane, 1-azido-3-ethoxy-)

• Product Name: Cyclobutane, 1-azido-3-ethoxy-
• CAS No: 1824523-00-3
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5959501
• PubChem ID: 124251044
• Update Time: 2025-06-08

Cyclobutane, 1-azido-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-azido-3-ethoxy-
• (1r,3r)-1-azido-3-ethoxycyclobutane
• 59660-71-8
• EN300-311595
• 1824523-00-3
• AKOS040802524
• 1-Azido-3-ethoxycyclobutane
• (1r,3r)-1-azido-3-ethoxycyclobutane, trans
• EN300-717915

• Inchi： 1S/C6H11N3O/c1-2-10-6-3-5(4-6)8-9-7/h5-6H,2-4H2,1H3
• InChI Key： XHOPWGYQRGOHDJ-UHFFFAOYSA-N
• SMILES： N(C1CC(OCC)C1)=[N+]=[N-]

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.6Ų

Additional information on Cyclobutane, 1-azido-3-ethoxy-

Cyclobutane, 1-azido-3-ethoxy- (CAS No. 1824523-00-3): A Key Intermediate in Modern Chemical Synthesis and Medicinal Chemistry

Cyclobutane, 1-azido-3-ethoxy-, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1824523-00-3, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical development. This compound, characterized by its cyclobutane core substituted with an azido group at the 1-position and an ethoxy group at the 3-position, serves as a versatile intermediate in the construction of more complex molecular architectures. Its unique structural features make it particularly valuable for the synthesis of heterocyclic compounds, which are prevalent in many modern drugs and agrochemicals.

The utility of Cyclobutane, 1-azido-3-ethoxy- stems from its reactivity, which allows for facile functionalization at multiple positions. The presence of the azido group (–N₃) provides a site for nucleophilic substitution reactions, enabling the introduction of various functional moieties such as amines, alcohols, and thiols. This makes it an excellent building block for constructing biaryl structures, which are common motifs in medicinal chemistry. Additionally, the ethoxy group (–OEt) can be further modified through hydrolysis or oxidation, offering additional pathways for molecular diversification.

In recent years, there has been a surge in research focused on developing novel methods for constructing cycloalkane-based scaffolds due to their prevalence in biologically active molecules. The synthesis of Cyclobutane, 1-azido-3-ethoxy- exemplifies this trend, with researchers exploring catalytic approaches to enhance yield and selectivity. One notable advancement involves the use of transition-metal-catalyzed azide-alkene cycloadditions (azidation reactions), which have enabled the efficient introduction of azido groups into cycloalkane frameworks. These methods not only improve synthetic efficiency but also minimize unwanted side reactions, making them particularly attractive for industrial applications.

The pharmaceutical industry has been particularly keen on exploring derivatives of Cyclobutane, 1-azido-3-ethoxy- due to their potential as pharmacophores. For instance, researchers have investigated its incorporation into kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The azido group can be selectively converted into amine or thiol functionalities, allowing for the fine-tuning of solubility and binding affinity. Furthermore, computational studies have suggested that modifications at the cyclobutane ring can influence metabolic stability and bioavailability, making this compound a valuable candidate for drug discovery programs.

Another area where Cyclobutane, 1-azido-3-ethoxy- has shown promise is in materials science. The ability to functionalize its structure has led to its use in the development of polymers with tailored properties. For example, researchers have explored its incorporation into polyethylene glycol (PEG) derivatives to improve biocompatibility and reduce immunogenicity in drug formulations. The azido group also facilitates click chemistry reactions, enabling the rapid assembly of complex polymer architectures with precise control over molecular weight and distribution.

The chemical synthesis of Cyclobutane, 1-azido-3-ethoxy- itself is a testament to the advancements in synthetic methodologies. Traditional approaches often relied on multi-step sequences involving halogenation followed by azidation and etherification. However, modern techniques such as organometallic chemistry have streamlined these processes significantly. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the ethoxy group directly onto the cyclobutane ring with high regioselectivity. These innovations not only reduce reaction times but also improve overall yields, making large-scale production more feasible.

The environmental impact of synthesizing such compounds has also been a focus of recent research. Green chemistry principles have guided efforts to develop more sustainable methods for producing intermediates like Cyclobutane, 1-azido-3-ethoxy-. One approach involves using renewable feedstocks or catalytic systems that minimize waste generation. Additionally, solvent-free or aqueous-phase reactions have been explored to reduce reliance on organic solvents traditionally used in organic synthesis. These efforts align with broader industry trends toward greener chemical processes.

In conclusion, Cyclobutane, 1-azido-3-ethoxy- (CAS No. 1824523-00-3) is a multifaceted compound with significant applications across multiple disciplines. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in drug development pipelines worldwide. As research continues to uncover new synthetic strategies and applications for this compound, its relevance is expected to grow even further. The combination of its structural versatility and reactivity makes it an indispensable tool for chemists seeking to innovate in both academic research and industrial settings.